Cas no 1187169-65-8 (4-(4-Nitrobenzoyl)isoquinoline)

• Product Name: 4-(4-Nitrobenzoyl)isoquinoline
• CAS No: 1187169-65-8
• MF: C₁₆H₁₀N₂O₃
• MW: 278.26220369339
• MDL: MFCD13153035
• CID: 4684795
• Update Time: 2025-10-23

4-(4-Nitrobenzoyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrobenzoyl)isoquinoline
• Isoquinolin-4-yl(4-nitrophenyl)methanone

• MDL： MFCD13153035
• Inchi： 1S/C16H10N2O3/c19-16(11-5-7-13(8-6-11)18(20)21)15-10-17-9-12-3-1-2-4-14(12)15/h1-10H
• InChI Key： FSXLAFAJNPKRIU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=NC=C2C=CC=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 399
• Topological Polar Surface Area: 75.8

Additional information on 4-(4-Nitrobenzoyl)isoquinoline

4-(4-Nitrobenzoyl)isoquinoline: A Comprehensive Overview

4-(4-Nitrobenzoyl)isoquinoline, identified by the CAS number 1187169-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This isoquinoline derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an isoquinoline core, a bicyclic structure with one nitrogen atom, substituted with a nitrobenzoyl group at the 4-position. This substitution pattern imparts distinctive electronic and steric properties to the compound, making it a valuable subject for both fundamental and applied research.

The synthesis of 4-(4-Nitrobenzoyl)isoquinoline typically involves multi-step organic reactions, often utilizing coupling agents or activating groups to facilitate the attachment of the nitrobenzoyl moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These developments are particularly relevant in the context of its potential use as an intermediate in pharmaceutical manufacturing.

Research into the biological activity of 4-(4-Nitrobenzoyl)isoquinoline has revealed promising results in various assays. Studies have demonstrated its ability to modulate enzyme activity, particularly in pathways associated with inflammation and oxidative stress. For instance, investigations into its anti-inflammatory properties have shown that it can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammatory processes. Additionally, recent studies have explored its potential as an antioxidant, highlighting its capacity to scavenge free radicals and protect cellular components from oxidative damage.

The structural versatility of 4-(4-Nitrobenzoyl)isoquinoline has also made it a valuable tool in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in the development of novel materials for sensing applications. Recent research has focused on its use in metal-organic frameworks (MOFs), where it serves as a building block for creating porous materials with tailored properties for gas storage and separation.

In terms of therapeutic applications, 4-(4-Nitrobenzoyl)isoquinoline has shown potential as a lead compound for the development of anticancer agents. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways. Furthermore, its ability to inhibit tumor angiogenesis suggests that it may be effective in preventing the growth and spread of malignant tumors.

The environmental impact of 4-(4-Nitrobenzoyl)isoquinoline is another area of active research. Studies have assessed its biodegradability and toxicity under various conditions, with findings indicating that it exhibits moderate persistence in aquatic environments. These insights are crucial for determining safe handling practices and disposal methods during industrial applications.

In conclusion, 4-(4-Nitrobenzoyl)isoquinoline, CAS No. 1187169-65-8, represents a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structural features and promising biological activities position it as a valuable asset for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.